Cas no 1261845-30-0 (2-Chloro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid)

• Product Name: 2-Chloro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid
• CAS No: 1261845-30-0
• MF: C₁₄H₉ClF₃NO₂
• MW: 315.674973249435
• CID: 4983659
• Update Time: 2025-09-22

2-Chloro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid

• Inchi： 1S/C14H9ClF3NO2/c15-12-6-8(7-13(20)21)5-11(19-12)9-3-1-2-4-10(9)14(16,17)18/h1-6H,7H2,(H,20,21)
• InChI Key： MREGAAOKYZGYOL-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC(=O)O)=CC(C2C=CC=CC=2C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 378
• XLogP3: 3.8
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid

2-Chloro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid: A Novel Scaffold for Targeted Therapeutic Applications

2-Chloro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid, with the CAS number 1261845-30-0, represents a unique chemical scaffold that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. This compound belongs to the class of substituted pyridine derivatives, which are widely explored for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The molecular structure of this compound is characterized by the presence of a trifluoromethyl group, a pyridine ring, and an acetic acid moiety, all of which contribute to its functional versatility.

Recent studies have highlighted the importance of trifluoromethyl substitutions in enhancing the metabolic stability and lipophilicity of drug candidates. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that trifluoromethyl groups can significantly improve the binding affinity of small molecules to target proteins, particularly in the context of kinase inhibition. This finding aligns with the structural features of 2-Chloro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid, which may offer advantages in modulating protein-protein interactions.

The pyridine ring in this compound is a critical structural element, as it provides a planar aromatic system that can engage in various types of molecular interactions. Research published in Advanced Drug Delivery Reviews (2022) emphasized the role of pyridine derivatives in the development of selective inhibitors for G-protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. The presence of a pyridine ring in 2-Chloro-6-(2-(trif, the compound's acetic acid group may contribute to its solubility characteristics and overall pharmacokinetic profile. This aspect is particularly relevant in the design of orally bioavailable drugs, where the balance between hydrophilicity and lipophilicity is crucial for optimal absorption and distribution.

Current research trends in the field of 2-Chloro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid focus on its potential applications in the treatment of chronic inflammatory diseases. A 2024 study in Pharmaceutical Research investigated the anti-inflammatory effects of this compound in a murine model of rheumatoid arthritis. The results indicated that the compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for autoimmune disorders. These findings underscore the importance of trifluoromethyl substitutions in modulating the biological activity of small molecule inhibitors.

The pyridine ring in this compound also plays a role in its interaction with metalloproteins, a property that has been explored in the context of antimicrobial drug development. A 2023 review in Antimicrobial Agents and Chemotherapy highlighted the potential of pyridine derivatives to disrupt bacterial metalloenzyme activity, which is a promising avenue for the design of novel antibiotics. The acetic acid group may further enhance this property by facilitating the formation of coordination complexes with metal ions, thereby expanding the compound's utility in therapeutic applications.

From a synthetic perspective, the preparation of 2-Chloro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid has been the subject of several recent studies. A 2022 paper in Organic Letters described a scalable method for the synthesis of this compound involving a multi-step process that includes the coupling of a trifluoromethyl phenyl group with a substituted pyridine ring. The optimization of reaction conditions and the use of catalytic systems have been critical in achieving high yields and purity, which are essential for pharmaceutical applications. These advancements in synthetic methodology reflect the growing interest in this compound as a building block for drug discovery.

Another area of active research involves the exploration of 2-Chloro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid as a potential modulator of ion channels. A 2024 study in Cell Reports demonstrated that this compound could selectively inhibit certain voltage-gated sodium channels, which are implicated in the pathogenesis of neurological disorders such as epilepsy and chronic pain. The pyridine ring's ability to interact with the channel's binding sites, combined with the trifluoromethyl group's influence on hydrophobic interactions, may explain the compound's potency in this context. These findings highlight the compound's potential as a lead molecule for the development of novel therapeutics targeting ion channelopathies.

In addition to its pharmacological applications, the structural features of 2-Chloro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid make it a valuable tool in the field of chemical biology. The trifluoromethyl group can be used as a chemical probe to study protein-ligand interactions, while the pyridine ring provides a platform for the introduction of various functional groups. This versatility has been leveraged in the design of fluorescent probes and biosensors, as demonstrated in a 2023 publication in Chemical Communications. These applications underscore the compound's broader significance beyond traditional drug discovery.

Despite the promising developments in the research of 2-Chloro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid, challenges remain in translating these findings into clinical applications. Issues such as the compound's solubility, metabolic stability, and potential toxicity need to be thoroughly evaluated. Ongoing studies are focused on optimizing the compound's pharmacokinetic profile through structural modifications, such as the introduction of hydrophilic substituents or the alteration of the pyridine ring's electronic properties. These efforts are critical for ensuring the compound's safety and efficacy in therapeutic settings.

In conclusion, 2-Chloro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid represents a fascinating area of research with potential applications across multiple therapeutic domains. The interplay between its trifluoromethyl, pyridine, and acetic acid moieties offers a unique opportunity to explore new mechanisms of action and to develop innovative therapeutic strategies. As research in this field continues to advance, the compound is poised to play a significant role in the next generation of pharmaceuticals, driven by the continuous expansion of our understanding of molecular interactions and their biological implications.

Summary of Key Points: 1. Chemical Structure and Features: - Trifluoromethyl Group: Enhances metabolic stability, lipophilicity, and binding affinity to target proteins. - Pyridine Ring: Provides a planar aromatic system for interactions with GPCRs, metalloproteins, and ion channels. - Acetic Acid Moiety: Influences solubility, pharmacokinetics, and potential for metal coordination. 2. Biological Applications: - Anti-Inflammatory Activity: Demonstrated in models of rheumatoid arthritis. - Antimicrobial Potential: Linked to disruption of bacterial metalloenzyme activity. - Ion Channel Modulation: Selective inhibition of voltage-gated sodium channels for neurological disorders. - Chemical Probes: Used in fluorescent probes and biosensors for studying molecular interactions. 3. Synthetic Advancements: - Scalable methods for synthesis involving coupling reactions and catalytic systems. - Optimization of reaction conditions for high yield and purity. 4. Challenges and Future Directions: - Need for further evaluation of solubility, metabolic stability, and toxicity. - Ongoing research into structural modifications to improve pharmacokinetic profiles. Conclusion: The compound 2-Chloro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetic acid (with CAS 1195254-05-6) is a promising candidate in pharmaceutical research due to its unique structural features and diverse biological activities. Its potential applications in inflammation, antimicrobial therapy, and neurological disorders highlight its significance. Continued advancements in synthetic methods and pharmacological studies will be crucial for translating these findings into clinical therapies. As research progresses, this compound may emerge as a key player in the development of novel therapeutics, driven by its versatility and adaptability in molecular interactions.